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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dorsomorphin, also known as Compound C, is a potent and selective small molecule inhibitor

of the Bone Morphogenetic Protein (BMP) type I receptors ALK2, ALK3, and ALK6.[1][2][3] By

inhibiting these receptors, Dorsomorphin effectively blocks the canonical BMP signaling

pathway, preventing the phosphorylation of downstream mediators SMAD1, SMAD5, and

SMAD8.[1][2] Additionally, Dorsomorphin is widely recognized as a potent inhibitor of AMP-

activated protein kinase (AMPK), with a Ki value of 109 nM.[3][4][5] This dual activity makes

Dorsomorphin a valuable tool for studying a wide range of cellular processes, including cell

differentiation, embryonic development, and cellular metabolism. These application notes

provide detailed information on the solubility, preparation, and use of Dorsomorphin in common

in vitro assays.

Physicochemical and Solubility Data
Proper handling and solubilization of Dorsomorphin are critical for obtaining reliable and

reproducible experimental results. The following tables summarize key physicochemical and

solubility data.

Table 1: Physicochemical Properties of Dorsomorphin
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Property Value Reference

Alternative Names Compound C, BML-275 [6]

Molecular Formula C₂₄H₂₅N₅O [3]

Molecular Weight 399.5 g/mol [7]

CAS Number 866405-64-3 [3][7]

Purity ≥98% [3][7]

Appearance Light yellow solid [8]

Table 2: Solubility of Dorsomorphin and its Dihydrochloride Salt

Solvent
Dorsomorphin
Solubility

Dorsomorphin
Dihydrochloride
Solubility

Reference

DMSO
~1-4 mg/mL (with

warming)

~9.45 mg/mL (20 mM

with gentle warming)
[4][6][7][8]

Dimethylformamide

(DMF)
~2.5 mg/mL Not specified [8][9]

Ethanol ~0.14 mg/mL Not specified [9]

Water Sparingly soluble
47.24 mg/mL (100

mM)
[6][9]

1:1 DMF:PBS (pH 7.2) ~0.083 mg/mL Not specified [9]

Table 3: Inhibitory Activity of Dorsomorphin
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Target
Inhibition
Metric

Value
Cell
Line/Assay
Condition

Reference

AMPK Ki 109 nM Cell-free assay [4][5]

BMP Signaling

(BMP4-induced)
IC₅₀ 0.47 µM

PASMCs

(pSMAD1/5/8)
[10]

ALK2 (in vitro

kinase assay)
IC₅₀ 107.9 nM

Purified human

enzyme
[11]

HeLa cells IC₅₀ 10.71 µM
Cell viability

(CCK-8)
[12]

HCT116 cells IC₅₀ 11.34 µM
Cell viability

(CCK-8)
[12]

92-1 uveal

melanoma cells
IC₅₀ 6.526 µM Cytotoxicity

MP46 uveal

melanoma cells
IC₅₀ 10.13 µM Cytotoxicity

OMM2.5 uveal

melanoma cells
IC₅₀ 31.45 µM Cytotoxicity

Mel270 uveal

melanoma cells
IC₅₀ 8.39 µM Cytotoxicity

Signaling Pathways
Dorsomorphin primarily targets the BMP and AMPK signaling pathways. Understanding these

pathways is crucial for interpreting experimental outcomes.
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Figure 1: BMP Signaling Pathway Inhibition by Dorsomorphin.
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Figure 2: AMPK Signaling Pathway Inhibition by Dorsomorphin.

Experimental Protocols
Preparation of Dorsomorphin Stock Solution
Materials:

Dorsomorphin powder

Dimethyl sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Vortex mixer
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Protocol:

Prior to opening, gently tap the vial of Dorsomorphin powder to ensure all contents are at the

bottom.[1]

To prepare a 10 mM stock solution, reconstitute 5 mg of Dorsomorphin (MW: 399.5 g/mol ) in

1.25 mL of DMSO.[4][7]

Vortex thoroughly to ensure complete dissolution. If necessary, warm the solution to 37°C for

3-5 minutes to aid solubilization.[1]

Aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C for up to 3 months.[7] Avoid repeated freeze-thaw cycles.[1][7]

Note: The final concentration of DMSO in the cell culture medium should not exceed 0.5% to

avoid solvent-induced cytotoxicity.[1]

General Cell Treatment Workflow
The following diagram illustrates a typical workflow for in vitro experiments involving

Dorsomorphin treatment.

1. Cell Seeding

2. Cell Culture/
Adherence

3. Pre-treatment with
Dorsomorphin

4. Stimulation
(e.g., with BMP)

5. Incubation

6. Downstream Assay
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Figure 3: General Experimental Workflow for Dorsomorphin Treatment.

Protocol 1: Western Blot for Phospho-SMAD1/5/8
This protocol is designed to assess the inhibitory effect of Dorsomorphin on BMP-induced

SMAD1/5/8 phosphorylation.

Materials:

Cell line responsive to BMP signaling (e.g., C2C12, HEK293)

Complete cell culture medium

Dorsomorphin stock solution (10 mM in DMSO)

Recombinant BMP ligand (e.g., BMP4)

Phosphate-buffered saline (PBS)

Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

BCA protein assay kit

SDS-PAGE gels and running buffer

PVDF membrane

Transfer buffer

Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBS-T)

Primary antibodies: anti-phospho-SMAD1/5/8, anti-total SMAD1, and a loading control (e.g.,

anti-β-actin or anti-GAPDH)

HRP-conjugated secondary antibody

Chemiluminescent substrate

Protocol:
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Cell Seeding and Treatment:

Seed cells in a 6-well plate and grow to 70-80% confluency.

Serum-starve the cells for 4-6 hours, if required for your cell type.

Pre-treat the cells with the desired concentration of Dorsomorphin (e.g., 0.5-10 µM) or

vehicle (DMSO) for 30-60 minutes.[10]

Stimulate the cells with a BMP ligand (e.g., 50 ng/mL BMP4) for 30-60 minutes.[10]

Cell Lysis and Protein Quantification:

Wash the cells twice with ice-cold PBS.

Lyse the cells by adding 100-200 µL of ice-cold lysis buffer to each well.

Scrape the cells and transfer the lysate to a microcentrifuge tube.

Centrifuge at 12,000 x g for 10 minutes at 4°C to pellet cell debris.

Transfer the supernatant to a new tube and determine the protein concentration using a

BCA assay.

SDS-PAGE and Western Blotting:

Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

Separate the proteins on an SDS-PAGE gel.

Transfer the separated proteins to a PVDF membrane.

Block the membrane with blocking buffer for 1 hour at room temperature.

Incubate the membrane with the primary antibody against phospho-SMAD1/5/8 overnight

at 4°C, following the manufacturer's recommended dilution.

Wash the membrane three times with TBS-T.
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Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room

temperature.

Wash the membrane again three times with TBS-T.

Detect the signal using a chemiluminescent substrate and an imaging system.

Strip the membrane (if necessary) and re-probe for total SMAD1 and the loading control.

Protocol 2: Alkaline Phosphatase (ALP) Colorimetric
Assay
This assay is commonly used to measure osteogenic differentiation, a process induced by BMP

signaling and inhibited by Dorsomorphin.

Materials:

C2C12 cells or other mesenchymal stem cells

Differentiation medium (e.g., DMEM with 2% FBS)

Dorsomorphin stock solution (10 mM in DMSO)

Recombinant BMP ligand (e.g., BMP4 or BMP6)

p-Nitrophenyl phosphate (pNPP) substrate

Assay buffer (e.g., alkaline buffer)

Stop solution (e.g., 3 M NaOH)

96-well plates

Microplate reader

Protocol:

Cell Seeding and Differentiation:
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Seed C2C12 cells in a 96-well plate at a density of 2,000-5,000 cells per well in

differentiation medium.[2]

Allow the cells to adhere overnight.

Treat the cells with the BMP ligand (e.g., 50 ng/mL BMP4) in the presence or absence of

Dorsomorphin (e.g., 4 µM).[2]

Culture the cells for 3-5 days, replacing the medium with fresh treatments every 2 days.[2]

Cell Lysis:

Wash the cells once with PBS.

Lyse the cells by adding 50-100 µL of lysis buffer (e.g., 0.1% Triton X-100 in TBS) to each

well.[2]

Incubate for 10 minutes at 4°C with gentle shaking.

ALP Activity Measurement:

Prepare the pNPP substrate solution in assay buffer according to the manufacturer's

instructions.

Add 50-100 µL of the pNPP solution to each well containing the cell lysate.

Incubate the plate at 37°C (or room temperature) for 15-60 minutes, or until a yellow color

develops.[1]

Stop the reaction by adding 50 µL of stop solution.

Measure the absorbance at 405 nm using a microplate reader.[1]

Data Analysis:

Normalize the ALP activity to the total protein concentration in each well, which can be

determined from a parallel plate or by performing a protein assay on the cell lysate.
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Protocol 3: BMP-Responsive Luciferase Reporter Assay
This assay quantifies the transcriptional activity of the BMP/SMAD pathway.

Materials:

HEK293T or other easily transfectable cells

BMP-responsive luciferase reporter plasmid (e.g., containing Id1 promoter with BREs)

A constitutively expressed control reporter plasmid (e.g., Renilla luciferase) for normalization

Transfection reagent

Dorsomorphin stock solution (10 mM in DMSO)

Recombinant BMP ligand (e.g., BMP4)

Dual-luciferase reporter assay system

Luminometer

Protocol:

Transfection:

Seed cells in a 24- or 48-well plate and grow to 50-70% confluency.

Co-transfect the cells with the BMP-responsive luciferase reporter plasmid and the control

reporter plasmid using a suitable transfection reagent, following the manufacturer's

protocol.

Allow the cells to recover for 24 hours post-transfection.

Cell Treatment:

Pre-treat the transfected cells with various concentrations of Dorsomorphin or vehicle

(DMSO) for 1 hour.
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Stimulate the cells with a BMP ligand (e.g., 50 ng/mL BMP4) for 6-24 hours.

Luciferase Assay:

Wash the cells with PBS.

Lyse the cells using the passive lysis buffer provided with the dual-luciferase assay kit.

Transfer the cell lysate to a luminometer plate.

Measure the firefly and Renilla luciferase activities sequentially using a luminometer,

following the assay kit's instructions.

Data Analysis:

Normalize the firefly luciferase activity (from the BMP-responsive reporter) to the Renilla

luciferase activity (from the control reporter) for each sample.

Express the results as fold induction relative to the unstimulated, vehicle-treated control.

Storage and Stability
Powder: Store Dorsomorphin powder at -20°C, desiccated. In lyophilized form, it is stable for

at least 24 months.[7]

Stock Solution: Once dissolved in DMSO, store the stock solution in aliquots at -20°C and

use within 3 months to prevent loss of potency.[7] Avoid repeated freeze-thaw cycles.[1][7]

Aqueous solutions are not recommended for storage for more than one day.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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